Cas no 21722-11-2 (N-(4-fluorophenyl)-1h-imidazol-2-amine)

• Product Name: N-(4-fluorophenyl)-1h-imidazol-2-amine
• CAS No: 21722-11-2
• MF: C₉H₈FN₃
• MW: 177.178324699402
• CID: 1409018
• PubChem ID: 83695842
• Update Time: 2025-04-20

N-(4-fluorophenyl)-1h-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-1h-imidazol-2-amine
• AR-1C3111
• 2-(p-Fluorphenylamino)imidazol
• AC1L62Y8
• AC1Q4NRU
• NSC142247
• p-Fluorphenylethylfluorid
• AG-K-88314
• 2-(p-Fluorphenyl)ethylfluorid
• CTK4F1466
• (4-fluoro-phenyl)-(1H-imidazol-2-yl)-amine
• SureCN129246
• Benzene,1-fluoro-4-(2-fluoroethyl)-
• AR-1C3111; 2-(p-Fluorphenylamino)imidazol; AC1L62Y8; AC1Q4NRU; NSC142247; p-Fluorphenylethylfluorid; AG-K-88314; 2-(p-Fluorphenyl)ethylfluorid; CTK4F1466; (4-fluoro-phenyl)-(1H-imidazol-2-yl)-amine; SureCN129246; Benzene,1-fluoro-4-(2-fluoroethyl)-;
• 21722-11-2
• DTXSID601282152
• R2O

• Inchi： 1S/C9H8FN3/c10-7-1-3-8(4-2-7)13-9-11-5-6-12-9/h1-6H,(H2,11,12,13)
• InChI Key： JLJCJXVOCPUOPW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC1=NC=CN1

Computed Properties

• Exact Mass: 177.07034
• Monoisotopic Mass: 177.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7A^2
• XLogP3: 2

Experimental Properties

• Density: 1.35
• Boiling Point: 336.523°C at 760 mmHg
• Flash Point: 157.324°C
• Refractive Index: 1.655
• PSA: 40.71